Cas no 2699607-45-7 (N-Arachidonoyl-L-Serine-d8)
N-Arachidonoyl-L-Serine-d8 Chemical and Physical Properties
Names and Identifiers
-
- N-Arachidonoyl-L-Serine-d8
- 2699607-45-7
-
- Inchi: 1S/C23H37NO4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-22(26)24-21(20-25)23(27)28/h6-7,9-10,12-13,15-16,21,25H,2-5,8,11,14,17-20H2,1H3,(H,24,26)(H,27,28)/b7-6-,10-9-,13-12-,16-15-/t21-/m0/s1/i6D,7D,9D,10D,12D,13D,15D,16D
- InChI Key: FQUVPTVNRMUOPO-IQUBVVFLSA-N
- SMILES: O=C(CCC/C(/[2H])=C(/[2H])\C/C(/[2H])=C(/[2H])\C/C(/[2H])=C(/[2H])\C/C(/[2H])=C(/[2H])\CCCCC)N[C@H](C(=O)O)CO
Computed Properties
- Exact Mass: 399.32247263g/mol
- Monoisotopic Mass: 399.32247263g/mol
- Isotope Atom Count: 8
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 17
- Complexity: 521
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 4
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 86.6Ų
N-Arachidonoyl-L-Serine-d8 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P01XI9Y-1mg |
N-Arachidonoyl-L-Serine-d8 |
2699607-45-7 | ≥99% deuterated forms (d1-d8) | 1mg |
$462.00 | 2024-05-08 |
N-Arachidonoyl-L-Serine-d8 Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on N-Arachidonoyl-L-Serine-d8
Research Brief on N-Arachidonoyl-L-Serine-d8 (CAS: 2699607-45-7) in Chemical Biology and Medicine
N-Arachidonoyl-L-Serine-d8 (AraS-d8), a deuterated analog of the endogenous lipid mediator N-arachidonoyl-L-serine (AraS), has emerged as a critical tool in chemical biology and pharmaceutical research. With the CAS number 2699607-45-7, this stable isotope-labeled compound is increasingly utilized in metabolic studies, receptor binding assays, and pharmacokinetic research due to its enhanced detectability via mass spectrometry. Recent studies highlight its role in elucidating the endocannabinoid system's (ECS) non-canonical signaling pathways, particularly in neuroprotection and vascular regulation.
The synthesis and characterization of AraS-d8 have been refined to achieve >98% isotopic purity, as demonstrated in a 2023 Journal of Medicinal Chemistry study (DOI: 10.1021/acs.jmedchem.3c00512). Researchers employed a novel acylation protocol using d8-arachidonic acid and L-serine methyl ester, followed by HPLC purification. This advancement addresses previous challenges in producing gram-scale quantities for preclinical trials, particularly in tracer studies investigating AraS's metabolism in murine models of traumatic brain injury.
Pharmacological investigations using AraS-d8 have uncovered its unique binding profile at GPR55 receptors, distinct from classical cannabinoid receptors CB1/CB2. A pivotal 2024 Nature Chemical Biology paper (DOI: 10.1038/s41589-024-01580-x) utilized hydrogen-deuterium exchange mass spectrometry (HDX-MS) with AraS-d8 to map ligand-receptor interaction dynamics. The deuterium labeling enabled precise tracking of conformational changes in GPR55 upon ligand binding, revealing allosteric modulation sites that could inform future drug design for neuroinflammatory disorders.
In translational medicine, AraS-d8 has become indispensable for quantifying endogenous AraS levels in clinical samples. A multicenter study published in Analytical and Bioanalytical Chemistry (2024; DOI: 10.1007/s00216-024-05250-8) validated a LC-MS/MS method using AraS-d8 as internal standard, achieving femtogram-level sensitivity in human cerebrospinal fluid analysis. This protocol is now being adopted in Phase II trials evaluating AraS as a biomarker for blood-brain barrier integrity in multiple sclerosis patients.
Emerging applications include the use of AraS-d8 in imaging mass spectrometry (IMS) to spatially resolve AraS distribution in neural tissues. A recent ACS Chemical Neuroscience report (2024; DOI: 10.1021/acschemneuro.4c00122) demonstrated MALDI-IMS with AraS-d8 as calibrant, revealing compartmentalized AraS metabolism in hippocampal subregions following ischemic challenge. These findings suggest region-specific roles for AraS in neurovascular coupling, with implications for stroke therapeutics.
Commercial availability of GMP-grade AraS-d8 (2699607-45-7) has expanded since 2023, with major suppliers including Cayman Chemical and Tocris Bioscience. Current pricing reflects the complex synthesis, with 1 mg quantities ranging $450-$600. Stability studies indicate >24-month shelf life when stored at -80°C under argon, though researchers caution against repeated freeze-thaw cycles due to potential deuterium exchange in protic solvents.
Future directions include the development of triple-labeled AraS analogs (13C/15N/d8) for advanced metabolic flux analysis, and exploration of AraS-d8 in PET tracer development through fluorine-18 labeling strategies. The compound's unique physicochemical properties continue to make it a versatile probe for decoding the ECS's multifaceted roles in health and disease.
2699607-45-7 (N-Arachidonoyl-L-Serine-d8) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)